Cas no 115174-62-4 (1H-Pyrazole-1-carboxaldehyde,4,5-dihydro-3,4,4-trimethyl-5-methylene-)

• Product Name: 1H-Pyrazole-1-carboxaldehyde,4,5-dihydro-3,4,4-trimethyl-5-methylene-
• CAS No: 115174-62-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 130662
• PubChem ID: 13839521
• Update Time: 2025-04-19

1H-Pyrazole-1-carboxaldehyde,4,5-dihydro-3,4,4-trimethyl-5-methylene- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxaldehyde,4,5-dihydro-3,4,4-trimethyl-5-methylene-
• 1H-Pyrazole-1-carboxaldehyde, 4,5-dihydro-3,4,4-trimethyl-5-methylene-
• 115174-62-4
• 3,4,4-trimethyl-5-methylidenepyrazole-1-carbaldehyde

• Inchi： 1S/C8H12N2O/c1-6-8(3,4)7(2)10(5-11)9-6/h5H,2H2,1,3-4H3
• InChI Key： RBOWIMOFBFYFPU-UHFFFAOYSA-N
• SMILES： O=CN1C(=C)C(C)(C)C(C)=N1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų